Cas no 856176-37-9 (8-Oxabicyclo[3.2.1]octane-3-carboxylic acid)
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid is a bicyclic organic compound featuring a bridged oxabicyclo[3.2.1]octane scaffold with a carboxylic acid functional group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The rigid bicyclic framework enhances conformational stability, while the carboxylic acid group allows for further functionalization. Its distinct architecture is advantageous in designing bioactive molecules with improved selectivity and potency. The compound is typically synthesized through controlled cyclization and oxidation steps, ensuring high purity and reproducibility for research and industrial applications.
![8-Oxabicyclo[3.2.1]octane-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/856500/856176-37-9x500.png)
856176-37-9 structure
Product Name:8-Oxabicyclo[3.2.1]octane-3-carboxylic acid
CAS No:856176-37-9
MF:C8H12O3
MW:156.179082870483
MDL:MFCD20646350
CID:1037102
PubChem ID:273829
Update Time:2025-10-29
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid
- DTXSID00297938
- SB21645
- EN300-736819
- SY098529
- AKOS016009003
- NSC119485
- 856176-37-9
- (1R,5S)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
- SCHEMBL13735624
- PB38645
- AS-34898
- CS-0049933
- MFCD20646350
- DB-360059
- NSC-119485
-
- MDL： MFCD20646350
- Inchi： 1S/C8H12O3/c9-8(10)5-3-6-1-2-7(4-5)11-6/h5-7H,1-4H2,(H,9,10)
- InChI Key： PQTLQJVGJFXEET-UHFFFAOYSA-N
- SMILES： O=C(C1CC2CCC(O2)C1)O
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038570-250mg |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 95% | 250mg |
$352.00 | 2023-08-31 | |
| Alichem | A449038570-1g |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 95% | 1g |
$1147.50 | 2023-08-31 | |
| Alichem | A449038570-5g |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 95% | 5g |
$3525.00 | 2023-08-31 | |
| Chemenu | CM108738-5g |
8-oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 97% | 5g |
$2499 | 2021-08-06 | |
| TRC | O991300-10mg |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O991300-50mg |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | O991300-100mg |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM108738-250mg |
8-oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 97% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM108738-1g |
8-oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 97% | 1g |
$*** | 2023-03-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB05527-5g |
8-oxabicyclo[3.2.1]octane-3-carboxylic acid |
856176-37-9 | 95% | 5g |
$2275 | 2023-09-07 |
8-Oxabicyclo[3.2.1]octane-3-carboxylic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
856176-37-9 (8-Oxabicyclo[3.2.1]octane-3-carboxylic acid) Related Products
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- 942144-48-1(rac-(2R,4r,6S)-2,6-dimethyloxane-4-carboxylic acid)
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- 2137421-14-6(2H-Pyran-4-acetic acid, α-ethyltetrahydro-2,6-dimethyl-, (2R,6S)-)
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